N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H24N2O3/c1-14-4-7-18(10-15(14)2)23-13-17(12-21(23)25)22-20(24)11-16-5-8-19(26-3)9-6-16/h4-10,17H,11-13H2,1-3H3,(H,22,24)
• InChI Key: AAQMNUZGMGSCRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a pyrrolidinone ring, which is a common motif in many pharmaceuticals and natural products. The presence of the methoxyphenyl and dimethylphenyl groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Techniques such as melting point determination, solubility testing, and spectroscopic analysis can provide information about these properties.

Scientific Research Applications

Crystal Structure and Analgesic Properties

A study on a related capsaicinoid, defined by its crystal structure as having distinct vanilloid, amide, and dimethylphenyl groups, indicates the compound's potential as a potent analgesic. This research demonstrates the importance of the compound's structural conformation in its biological activity, providing insights into its mechanism of action (Park et al., 1995).

Herbicidal Applications

The chloroacetamide class, which includes derivatives like alachlor and metazachlor, has been studied for its selective pre-emergent or early post-emergent herbicidal properties. These compounds are utilized to control a variety of annual grasses and broad-leaved weeds across different crops, indicating the agricultural applications of chemicals within the same functional group (Weisshaar & Böger, 1989).

Cognitive Enhancement

The metabolites of a pyrrolidinone compound, which shares a functional group with N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-2-(4-methoxyphenyl)acetamide, were studied for their potential in enhancing cognition. This research highlights the compound's extensive metabolism and its implications for therapeutic use in improving cognitive functions (Fujimaki et al., 1990).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological studies. Without specific information on this compound, it’s difficult to speculate on its potential mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. Without specific information on this compound, it’s difficult to provide details on its potential safety and hazards.

Future Directions

Future research on this compound could involve detailed studies of its synthesis, structure, reactivity, and biological activity. This could provide valuable information for the development of new pharmaceuticals or materials.